Cas no 16108-03-5 (2-(Formylazaniumyl)-3-(1H-indol-3-yl)propanoate)

• Product Name: 2-(Formylazaniumyl)-3-(1H-indol-3-yl)propanoate
• CAS No: 16108-03-5
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD00055983
• CID: 121423
• PubChem ID: 87569925
• Update Time: 2025-04-18

2-(Formylazaniumyl)-3-(1H-indol-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• N-Formyl-DL-tryptophan
• Nα-Formyl-DL-tryptophan
• Nalpha-Formyl-DL-tryptophan
• 2-Formamido-3-(1H-indol-3-yl)propanoic acid
• For-DL-Trp-OH
• Formyl-DL-Trp-OH
• Tryptophan, N-formyl-
• (+/-)-N-formylphenylalanine
• (+-)-N-formyltryptophan
• AGN-PC-00LL44
• CTK3C3261
• Formamide, N-(2-mercaptoethyl)-
• N-(2-Mercapto-aethyl)-formamid
• N-(2-mercaptoethyl)carboxamide
• N-(2-mercapto-ethyl)-formamide
• N-formylcysteamine
• N-Formyl-D,L-phenylalanine
• N-Formyl-DL-phenylalanin
• N-Formyl-phenylalanin
• N-formyl-phenylalanine
• n-formyl-tryptophan
• N-formyltryptophane
• 16108-03-5
• A810221
• DTXSID10936447
• N
• F0134
• N-Formyl-DL-tryptophan, 98% (For-DL-Trp-OH)
• A-Formyl-DL-tryptophan
• LS-14060
• N-Formyl-dl-tryptophan 99+%
• T71874
• FT-0654303
• MFCD00055983
• N-(Hydroxymethylidene)tryptophan
• RNEMLJPSSOJRHX-UHFFFAOYSA-N
• SCHEMBL120495
• AKOS009158993
• N-Formyltryptophan #
• N-Formyl-DL-Trp-OH
• 3-(1H-indol-3-yl)-2-formamidopropanoic acid
• 2-(Formylazaniumyl)-3-(1H-indol-3-yl)propanoate

• MDL： MFCD00055983
• Inchi： 1S/C12H12N2O3/c15-7-14-11(12(16)17)5-8-6-13-10-4-2-1-3-9(8)10/h1-4,6-7,11,13H,5H2,(H,14,15)(H,16,17)
• InChI Key： RNEMLJPSSOJRHX-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CNC2C=CC=CC1=2)NC=O)=O

Computed Properties

• Exact Mass: 232.08486
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 82.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 165 ºC
• Boiling Point: 590.4±45.0 °C at 760 mmHg
• Flash Point: 310.9±28.7 °C
• Refractive Index: 1.664
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 82.19
• LogP: 1.93640
• Solubility: Not determined

2-(Formylazaniumyl)-3-(1H-indol-3-yl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： 22-24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters